Cas no 63224-33-9 (2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol)

• Product Name: 2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol
• CAS No: 63224-33-9
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• MDL: MFCD01995732
• CID: 959296
• PubChem ID: 802040
• Update Time: 2025-04-19

2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxyphenyl)-4-methyl-1,2,4-delta-2-triazoline-5-thione
• (6E)-6-(4-methyl-5-sulfanylidene-1,2,4-triazolidin-3-ylidene)cyclohexa-2,4-dien-1-one
• HMS557M17
• Maybridge1_005737
• CDS1_000985
• A914842
• CS-0317447
• 63224-33-9
• HMS1617A16
• 2-(4-methyl-5-sulfanyl-1,2,4-triazol-3-yl)phenol
• EU-0083764
• (Hydroxy-2 phenyl)-3 methyl-4 delta-2 triazoline-1,2,4-thione-5 [French]
• AKOS000273979
• STK734195
• (Hydroxy-2 phenyl)-3 methyl-4 delta-2 triazoline-1,2,4-thione-5
• SCHEMBL8628370
• MFCD01995732
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(2-hydroxyphenyl)-4-methyl-
• BRN 0746679
• 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol
• DivK1c_002025
• CCG-247245
• 5-26-06-00454 (Beilstein Handbook Reference)
• LS-08794
• 2,4-Dihydro-5-(2-hydroxyphenyl)-4-methyl-3H-1,2,4-triazole-3-thione
• 2-(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol
• 3-(2-hydroxyphenyl)-4-methyl-1H-1,2,4-triazole-5-thione
• AKOS001684717
• 2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol

• MDL： MFCD01995732
• Inchi： 1S/C9H9N3OS/c1-12-8(10-11-9(12)14)6-4-2-3-5-7(6)13/h2-5,13H,1H3,(H,11,14)
• InChI Key： KHBFENUKVIPGPG-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2O)N1C

Computed Properties

• Exact Mass: 207.04677
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 44.37

2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol Security Information

• Storage Condition：(BD509955)